Cas no 1280658-45-8 (3-(2-methyl-3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine)

• Product Name: 3-(2-methyl-3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine
• CAS No: 1280658-45-8
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5558040
• Update Time: 2025-05-23

3-(2-methyl-3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-3-propanamine, 2-methyl-
• 3-(2-Methyl-3h-imidazo[4,5-b]pyridin-3-yl)propan-1-amine
• 3-(2-methyl-3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine

• Inchi： 1S/C10H14N4/c1-8-13-9-4-2-6-12-10(9)14(8)7-3-5-11/h2,4,6H,3,5,7,11H2,1H3
• InChI Key： YYKGFVHBDDQGMB-UHFFFAOYSA-N
• SMILES： C12N(CCCN)C(C)=NC1=CC=CN=2

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 380.8±22.0 °C(Predicted)
• pka: 9.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-(2-methyl-3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine

3-(2-Methyl-3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine: A Comprehensive Overview

The compound 3-(2-Methyl-3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine, identified by the CAS number 1280658-45-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazopyridines, which are known for their versatile properties and wide-ranging applications in drug discovery and development.

The molecular structure of 3-(2-Methyl-3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine comprises an imidazo[4,5-b]pyridine ring system substituted with a methyl group at position 2 and a propaneamine group at position 3. This unique arrangement of functional groups contributes to its distinct chemical reactivity and biological activity. Recent studies have highlighted its potential as a modulator of key cellular pathways, making it a promising candidate for therapeutic interventions in various disease states.

One of the most significant areas of research involving this compound is its role in neuroprotective agents. Emerging evidence suggests that 3-(2-Methyl-3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine may exert protective effects against neurodegenerative diseases such as Alzheimer's and Parkinson's by inhibiting oxidative stress and modulating mitochondrial function. These findings underscore its potential as a novel therapeutic agent in the field of neurology.

In addition to its neuroprotective properties, this compound has also been investigated for its antitumor activity. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, potentially through the modulation of key oncogenic pathways. The ability to selectively target cancer cells while sparing healthy tissue makes this compound an attractive candidate for anticancer drug development.

The synthesis of 3-(2-Methyl-3H-imidazo[4,5-b]pyridin-3-yl)propan-1-amine involves a multi-step process that typically includes the formation of the imidazo[4,5-b]pyridine ring followed by substitution reactions to introduce the methyl and propaneamine groups. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for its potential large-scale application in pharmaceuticals.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide critical insights into its molecular structure and purity, ensuring compliance with rigorous quality control standards required in the pharmaceutical industry.

In terms of safety and toxicity profiles, preliminary studies indicate that 3-(2-Methyl-3H-imidazo[4,5-b]pyridin-3-yli)propanammonium exhibits a favorable safety profile with minimal adverse effects at therapeutic doses. However, further long-term studies are necessary to fully assess its safety and efficacy in human subjects.

The integration of computational chemistry tools has significantly enhanced our understanding of the molecular mechanisms underlying the biological activity of this compound. Molecular docking studies have provided valuable insights into how it interacts with target proteins, paving the way for rational drug design strategies aimed at optimizing its pharmacokinetic properties.

In conclusion, CAS No 1280658 45 8, or 3-(2-Methyl-imidazo[4,5-b]pyridinyl)propanamine, represents a promising molecule with diverse applications in drug discovery and development. Its unique chemical structure, coupled with emerging research findings, positions it as a key player in the quest for innovative therapeutic solutions across multiple disease areas.